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Compound of Interest

Compound Name: Boc-D-His(Trt)-OH

Cat. No.: B1373783

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures
for Na-Boc-Nrt-trityl-D-histidine (Boc-D-His(Trt)-OH), a key reagent in peptide synthesis.
Adherence to these guidelines is critical to ensure personnel safety and maintain experimental
integrity.

Product Identification and Physicochemical
Properties

Boc-D-His(Trt)-OH is a derivative of the amino acid D-histidine, where the alpha-amino group
is protected by a tert-butyloxycarbonyl (Boc) group and the imidazole side chain is protected by
a trityl (Trt) group. These protecting groups are instrumental in preventing unwanted side
reactions during peptide synthesis.[1]

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)

(2R)-2-[(tert-
) butoxycarbonyl)amino]-3-(1-
Chemical Name _ o [2]
trityl-1H-imidazol-4-

yl)propanoic acid

Na-Boc-Nt-trityl-D-histidine,
(R)-2-((tert-

Synonyms Butoxycarbonyl)amino)-3-(1- [2][3]
trityl-1H-imidazol-4-

yl)propanoic acid

CAS Number 393568-74-6 [2]
Molecular Formula C30H31N304

Molecular Weight 497.59 g/mol

Appearance White to off-white solid/powder
Melting Point ~130 °C (decomposition)

Storage Temperature 2°Cto 8°C

Hazard Identification and Classification

Boc-D-His(Trt)-OH is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The primary routes of exposure are
inhalation of dust, skin contact, and eye contact. While no specific toxicological studies like
LD50 are available, the compound is considered potentially harmful.

Table 2: GHS Hazard and Precautionary Statements
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Classification

Code Statement Reference(s)

Hazard Statements

H302 Harmful if swallowed.

H315

Causes skin irritation.

H319

Causes serious eye
irritation.

H335

May cause respiratory

irritation.

Precautionary

Statements

P261 Avoid breathing dust.

P280

Wear protective
gloves/protective
clothing/eye
protection/face

protection.

P301+P312

IF SWALLOWED: Call
a POISON CENTER
or doctor/physician if

you feel unwell.

P302+P352

IF ON SKIN: Wash
with plenty of soap

and water.

P305+P351+P338

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.

Experimental Protocols: Safe Handling and Use
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The following protocols are based on standard laboratory safety practices and information
derived from Safety Data Sheets (SDS).

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls:
o Work should be conducted in a well-ventilated area.

» Use a chemical fume hood or other local exhaust ventilation when weighing or transferring
the powder to minimize dust inhalation.

» An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): The minimum required PPE when handling Boc-D-
His(Trt)-OH includes:

o Eye Protection: Safety glasses with side shields or chemical splash goggles.

e Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or holes
before use.

o Respiratory Protection: For operations that may generate significant dust, a NIOSH-
approved N95 dust mask or a respirator is recommended.

Skin and Body Protection: A laboratory coat should be worn at all times.

General Handling Protocol

This workflow outlines the standard procedure for safely handling Boc-D-His(Trt)-OH powder
in a laboratory setting.
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Preparation

Don Required PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Equipment
(Spatula, Weigh Paper, Containers)

Transfer Reagent from

Storage (2-8°C) to Fume Hood

Allow Container to Reach
Room Temperature Before Opening

Carefully Weigh Desired Amount
Inside Fume Hood

Tightly Reseal Container

Post-Handling
4

Return Reagent to
Proper Storage (2-8°C)

:

Clean Work Area and Equipment

:

Dispose of Contaminated Waste
(Gloves, Weigh Paper) Properly

:

Wash Hands Thoroughly
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tep 1

Alert Personnel & Secure Area

tep 2

Don Full PPE
(Gloves, Goggles, N95 Mask)

}tep 3

Gently Cover Spill with
Inert Absorbent Material

tep 4

Carefully Scoop Material
into Labeled Waste Container

tep 5

Wipe Area with Wet Towel

tep 6

Place All Contaminated
Items in Waste Container

tep 7

Seal Container for Disposal

Report Incident to Supervisor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide on the Safe Handling of Boc-D-
His(Trt)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373783#boc-d-his-trt-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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